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Compound of Interest

Compound Name: PCI-33380

Cat. No.: B13447763

For researchers, scientists, and drug development professionals working with PCI-33380, a
potent and irreversible fluorescent probe for Bruton's Tyrosine Kinase (BTK), stringent
adherence to safety and handling protocols is paramount. This guide provides essential,
immediate safety and logistical information, including operational and disposal plans, to ensure
the safe and effective use of this compound in a laboratory setting.

Immediate Safety Information

While a specific Safety Data Sheet (SDS) for PCI-33380 is not readily available, it is a
derivative of Ibrutinib. Therefore, the safety precautions for Ibrutinib should be followed as a
conservative measure. Ibrutinib is classified as a hazardous substance.

Hazard Identification and Precautionary Statements:
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Hazard Class

GHS Pictogram

Signal Word Hazard Statement

H302: Harmful if

Acute Toxicity (Oral) wialt text Warning
swallowed.
Skin E, _ H315: Causes skin
_ o laalt text Warning S
Corrosion/Irritation irritation.
Serious Eye E, ] H319: Causes serious
o lrualt text Warning o
Damage/Irritation eye irritation.
H360FD: May
. . t, damage fertility. May
Reproductive Toxicity laalt text Danger
damage the unborn
child.
Specific Target Organ E, ] H335: May cause
o laalt text Warning _ o
Toxicity respiratory irritation.
First Aid Measures:
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Check for and remove
any contact lenses. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling PCI-33380. The following

PPE is mandatory:

© 2025 BenchChem. All rights reserved.

3/9 Tech Support


https://www.benchchem.com/product/b13447763?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13447763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

PPE Category Specific Recommendations

Chemical safety goggles or a face shield are

Eye/Face Protection ]
required.

Alab coat, long pants, and closed-toe shoes
_ . must be worn. Nitrile gloves are recommended;
Skin Protection ) ) )
change them immediately if they become

contaminated.

Work in a well-ventilated area, preferably in a
) ) chemical fume hood. If there is a risk of
Respiratory Protection ) ] ] )
inhalation, a NIOSH-approved respirator with an

appropriate cartridge should be used.

Operational Plan: Handling and Storage

Handling:

e Engineering Controls: All work with PCI-33380, especially handling of the solid compound,
should be performed in a certified chemical fume hood to minimize inhalation exposure.

» Safe Handling Practices: Avoid creating dust. Use appropriate tools for weighing and
transferring the compound. Ensure all containers are clearly labeled. Wash hands thoroughly

after handling.
Storage:

o Storage Conditions: According to supplier information, PCI-33380 should be stored at -20°C.
[1] It should be kept in a tightly sealed container in a dry and well-ventilated area, away from

incompatible materials.

e Incompatible Materials: Avoid strong oxidizing agents.

Disposal Plan

All waste containing PCI-33380 must be treated as hazardous chemical waste.
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Waste Segregation and Collection:

e Solid Waste: Contaminated consumables such as gloves, pipette tips, and paper towels
should be collected in a designated, sealed, and clearly labeled hazardous waste container.

o Liquid Waste: Solutions containing PCI-33380 should be collected in a separate, sealed, and
clearly labeled hazardous waste container. Do not mix with other waste streams unless
compatibility has been confirmed.

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate must be collected and disposed of as hazardous waste. After rinsing, the container
can be disposed of as regular lab glass or plastic, with the label defaced.

Disposal Procedure:

o Follow your institution's and local regulations for the disposal of hazardous chemical waste.
Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance and to arrange for waste pickup.

Experimental Protocol: Labeling of Human B Cells
with PCI-33380

The following is a detailed methodology for a key experiment involving PCI-33380, as cited in
the literature.[2]

e Cell Preparation: Prepare a suspension of 1 x 10°6 human B cells.

o Treatment: Treat the cells with 2 uM of PCI-33380 for 1 hour.

e Washing: After incubation, wash the cells to remove any unbound probe.

e Lysis: Lyse the cells in LDS sample buffer containing a sample reducing agent.

¢ Analysis by SDS-PAGE: Analyze the cell lysate using SDS-PAGE (Sodium Dodecyl Sulfate-
Polyacrylamide Gel Electrophoresis).
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e Fluorescent Gel Scanning: Visualize the fluorescently labeled proteins using a Typhoon
scanner with an excitation wavelength of 532 nm and an emission wavelength of 555 nm.[2]

» Western Blot: Following the fluorescent scan, the gel can be blotted for a standard Western
blot analysis to detect the total levels of BTK.[2]

Visualization of the BTK Signaling Pathway

PCI-33380 is an irreversible inhibitor of Bruton's Tyrosine Kinase (BTK), a critical component of
the B-cell receptor (BCR) signaling pathway.[1] The following diagram illustrates the key steps
in this pathway.
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Caption: The BTK signaling cascade initiated by antigen binding to the B-Cell Receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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